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Compound of Interest

Compound Name: Dicyclanil

Cat. No.: B1670485 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Dicyclanil, a pesticide commonly used in veterinary

medicine. Adherence to these guidelines is critical to prevent environmental contamination and

ensure regulatory compliance.

Regulatory Framework
In the United States, the disposal of pesticides like Dicyclanil is regulated by the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA).[1][2] FIFRA mandates that pesticide labels include legally binding

disposal instructions, while RCRA governs the management of hazardous wastes, which may

include certain pesticides.[1][2][3] It is crucial to consult the product's Safety Data Sheet (SDS)

and label for specific disposal guidance, as state and local regulations may impose stricter

requirements.[3][4]

Personal Protective Equipment (PPE)
Before handling Dicyclanil for disposal, it is imperative to wear appropriate Personal Protective

Equipment (PPE) to minimize exposure risks.
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PPE Item Specification

Gloves
Elbow-length, chemical-resistant rubber gloves.

[5][6]

Eye Protection Safety glasses with side shields or goggles.[7]

Protective Clothing

Synthetic rubber gloves, a face mask and PVC

trousers when applying the product. Coveralls

and Wellington boots should be worn if handling

recently treated animals.[8][9]

Step-by-Step Disposal Procedures
1. Managing Unused or Excess Dicyclanil:

Preferred Method - Use as Directed: The most environmentally sound approach is to use the

product entirely according to the label directions.[10] If you have a small amount of leftover

diluted mixture, consider whether a colleague or neighboring lab can use it for its intended

purpose.[4]

Do Not Dispose On-Site: Never dispose of undiluted Dicyclanil on-site.[5][7] This practice

can lead to significant environmental contamination.

Hazardous Waste Disposal: Unwanted or unusable pesticides are typically regulated as

hazardous waste.[11] Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal facility for guidance on proper disposal.

[1] Some states offer "Clean Sweep" programs for pesticide disposal.[2]

Avoid Water Contamination: Do not allow Dicyclanil to enter drains, sewers, or

watercourses, as it is harmful to aquatic life.[5][7][8][9]

2. Container Disposal:

Triple-Rinsing: Empty Dicyclanil containers must be thoroughly cleaned before disposal.

The standard procedure is to triple-rinse the container.[5][10]

Empty the remaining contents into the application equipment or a mix tank.
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Fill the container about 10% full with water and recap.

Shake for 10 seconds.

Pour the rinsate into the application equipment or a mix tank.

Repeat this procedure two more times.

Disposal of Rinsate: The rinsate from the triple-rinse procedure should be disposed of in

compliance with relevant local, state, or territory government regulations.[5][7] Do not pour

rinsate into drains or on the ground.[4]

Final Container Disposal: Once cleaned, the container can be disposed of.

Recycling: If the container has a drumMUSTER logo or similar recycling symbol and is

clean and dry with no visible residues, it can be recycled through an appropriate program.

[5][6]

Landfill: If recycling is not available, puncture or crush the container to prevent reuse and

dispose of it in an approved landfill or waste management facility.[7][10] Do not burn empty

containers.[6]

3. Spill Management:

Containment: In the event of a spill, immediately contain the material to prevent it from

spreading or entering waterways.[10]

Absorption: Use inert absorbent materials such as sand, earth, or vermiculite to absorb the

spilled Dicyclanil.[6][12]

Cleanup:

Wear appropriate PPE.

Shovel the absorbed material into labeled waste containers for disposal.[6]

Clean the spill area with water and detergents, being careful to prevent runoff from

entering drains.[12]
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Reporting: Report significant spills to the appropriate authorities as required by local

regulations.

Quantitative Data
The following table summarizes key quantitative data related to Dicyclanil.

Parameter Value Source

Australian Acceptable Daily

Intake (ADI)
0.007 mg/kg/day [12]

Toxicity to Fish (Trout) LC50: 60 mg/L [6]

Toxicity to Crustacea 48h EC50: 8.3 mg/L [6]

Oral LD50 (Rat) 520 mg/kg [7]

Dermal LD50 (Rat) >2000 mg/kg [7]

Inhalation LC50 (Rat) 3184 mg/m³ (4 hours) [7]

Storage Temperature

Store below 30°C (Room

Temperature). Protect from

sunlight.[7]

Safety Data Sheet

Experimental Protocols
Detailed toxicological and environmental fate studies have been conducted on Dicyclanil. For

instance, hydrolysis studies were performed with radio-labelled dicyclanil at various pH levels

(1, 3, 5, 7, 9, and 13) at approximately 50°C for 14 days to assess its stability in aqueous

environments.[13] The results of such studies inform the environmental hazard assessments

and disposal recommendations. For specific experimental methodologies, researchers should

refer to the primary literature and regulatory submission documents.

Dicyclanil Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dicyclanil and its containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.dalgetyah.com.au/sites/dalgetyah/files/2024-10/documents/sds_dalgety_defend_extra_spray_on_sheep_blowfly_treatment_2023-06-01.pdf
https://assets.cdn.thewebconsole.com/S3WEB3986/images/Clik-5Lt-MSDS.pdf
https://assets.cdn.thewebconsole.com/S3WEB3986/images/Clik-5Lt-MSDS.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-Dicyclanil-50gL-Spray-On-Fly-Treatment-1.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-Dicyclanil-50gL-Spray-On-Fly-Treatment-1.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-Dicyclanil-50gL-Spray-On-Fly-Treatment-1.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-Dicyclanil-50gL-Spray-On-Fly-Treatment-1.pdf
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/14871-sheep-ectoparsiticide-preliminary-review-findings-vol2.pdf
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response

Start: Dicyclanil for Disposal

Unused Product or Empty Container?

Unused/Excess Dicyclanil

Product

Empty Container

Container

Can it be used as directed or transferred to another user? Triple-Rinse Container

Use or Transfer

Yes

No

Dispose as Hazardous Waste via EHS or Licensed Facility

Dispose of Rinsate per Regulations

Is Container Recyclable?

Recycle at Approved Facility

Yes

Puncture and Dispose in Approved Landfill

No

Spill Occurs

Contain Spill

Absorb with Inert Material

Collect and Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Dicyclanil and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

